Cas no 19432-69-0 (Methyl 5-methylthiophene-2-carboxylate)
Methyl 5-methylthiophene-2-carboxylate is a heterocyclic ester compound featuring a thiophene ring substituted with a methyl group at the 5-position and a carboxylate ester at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its stability and reactivity allow for efficient derivatization, enabling the introduction of the thiophene moiety into more complex molecular frameworks. The compound is characterized by its high purity and consistent performance, making it suitable for research and industrial applications requiring precise chemical transformations. Proper handling and storage under inert conditions are recommended to maintain its integrity.

19432-69-0 structure
Product name:Methyl 5-methylthiophene-2-carboxylate
Methyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-methylthiophene-2-carboxylate
- RARECHEM AL BF 0181
- 2-methoxycarbonyl-5-methyl-thiophene
- 2-Thiophenecarboxylic acid,5-methyl-,methyl ester
- 5-Methyl-thiophen-2-carbonsaeure-methylester
- 5-Methyl-thiophene-2-carboxylic acid methyl ester
- Methyl 5-methyl-2-thiophenecarboxylate
- 5-methylthiophene-2-carboxylic acid methyl ester
- 5-methyl-2-thiophenecarboxylic acid methyl ester
- 2-Thiophenecarboxylic acid, 5-Methyl-, Methyl ester
- SY239837
- DA-08676
- AB23205
- AS-54476
- Methyl5-methylthiophene-2-carboxylate
- SCHEMBL425794
- AKOS005169009
- 19432-69-0
- DTXSID30342324
- Methyl 5-methyl-2-thiophene carboxylate
- Methyl 5-methyl-2-thiophenecarboxylate #
- Methyl-5-methylthiophene-2-carboxylate
- STL170039
- s10433
- CS-0133007
- MFCD06203669
- ALBB-017974
-
- MDL: MFCD06203669
- Inchi: InChI=1S/C7H8O2S/c1-5-3-4-6(10-5)7(8)9-2/h3-4H,1-2H3
- InChI Key: NEPZGUGQLAOODR-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C(=O)OC)S1
Computed Properties
- Exact Mass: 156.02500
- Monoisotopic Mass: 156.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 225.3±20.0 °C at 760 mmHg
- Flash Point: 90.0±21.8 °C
- PSA: 54.54000
- LogP: 1.84310
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
Methyl 5-methylthiophene-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-methylthiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 5-methylthiophene-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM199574-5g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 95%+ | 5g |
$94 | 2023-01-19 | |
Apollo Scientific | OR18809-5g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 98% | 5g |
£61.00 | 2025-02-19 | |
Apollo Scientific | OR18809-10g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 98% | 10g |
£399.00 | 2024-07-21 | |
Alichem | A169004263-10g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 95% | 10g |
$730.30 | 2023-09-02 | |
Chemenu | CM199574-25g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 95%+ | 25g |
$337 | 2023-01-19 | |
TRC | B451548-50mg |
Methyl 5-Methylthiophene-2-carboxylate |
19432-69-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M182448-5g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 98% | 5g |
¥319.90 | 2023-09-01 | |
Matrix Scientific | 077383-1g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 1g |
$135.00 | 2023-09-05 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M914740-1g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 98% | 1g |
¥841.50 | 2022-01-11 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M182448-1g |
Methyl 5-methylthiophene-2-carboxylate |
19432-69-0 | 98% | 1g |
¥79.90 | 2023-09-01 |
Methyl 5-methylthiophene-2-carboxylate Related Literature
-
Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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4. Book reviews
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:19432-69-0)Methyl 5-methylthiophene-2-carboxylate

Purity:99%/99%
Quantity:25g/100g
Price ($):214.0/500.0